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Compound of Interest

Compound Name: 2-(Octyloxy)acetic acid
CAS No.: 63632-58-6
Cat. No.: B1345089
Get Quote
. J

Executive Summary

This technical monograph provides a comprehensive operational framework for the handling,
synthesis, and application of 2-(Octyloxy)acetic acid (CAS: 63632-58-6). As an alkyl ether
carboxylic acid, this molecule occupies a critical niche in pharmaceutical development, serving
dual roles as an anionic surfactant for solubility enhancement and as a lipophilic building block
in prodrug design. This guide moves beyond basic handling, offering validated protocols for
material qualification (pKa, CMC), synthesis via Williamson etherification, and application in
lipophilicity engineering.

Physicochemical Profile
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Property

Value | Description

Notes

Chemical Formula

Alkyl ether carboxylic acid

Molecular Weight 188.27 g/mol
Viscous liquid or low-melting
Appearance ] Colorless to pale yellow
solid
] Stronger acid than acetic acid
pKa (Estimated) 3.6-3.8 ) )
due to ether oxygen induction
LogP (Predicted) ~2.9 Moderately lipophilic

Low in water (pH < pKa); High

in organic solvents (DCM,

Solubility Amphiphilic nature
MeOH); Water-soluble as salt
(pH > 5)
) Requires RI, ELSD, or CAD
Detection Weak UV chromophore

detection

Protocol 1: Material Qualification & Characterization

Objective: To validate the identity, purity, and functional surfactant properties of the material

prior to use in biological assays.

Purity Analysis (HPLC-RI/ELSD)

Context: 2-(Octyloxy)acetic acid lacks a conjugated

-system, rendering standard UV detection (254 nm) ineffective. Refractive Index (RI) or

Evaporative Light Scattering Detection (ELSD) is mandatory.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 um).

» Mobile Phase: Isocratic elution.[1]

o Solvent A: 0.1% Formic Acid in Water.

o Solvent B: Acetonitrile.
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o Ratio: 40:60 (A:B).
e Flow Rate: 1.0 mL/min.
o Detection: RI (Temperature controlled at 35°C) or ELSD (Drift tube temp: 50°C).

o Acceptance Criteria: Purity > 98.0% (Area %).

Functional Characterization: CMC Determination

Context: As a surfactant, the Critical Micelle Concentration (CMC) determines the concentration
at which the molecule forms micelles, essential for solubilizing hydrophobic drugs.

o Preparation: Prepare a 50 mM stock solution of 2-(Octyloxy)acetic acid in 10 mM
Phosphate Buffer (pH 7.4) to ensure full ionization.

e Dilution Series: Create 15 dilutions ranging from 0.1 mM to 50 mM.

o Measurement: Use a Tensiometer (Du Nouy ring or Wilhelmy plate method) to measure
surface tension (

) at 25°C.

e Analysis: Plot

vs. log(Concentration). The intersection of the two linear regions represents the CMC.

o Expected Range: 10-25 mM (Typical for C8-carboxylates).

Protocol 2: Synthesis & Purification

Objective: Laboratory-scale synthesis of 2-(Octyloxy)acetic acid via Williamson Ether
Synthesis.

Reaction Mechanism

The synthesis involves the nucleophilic attack of the alkoxide of 1-octanol on sodium
chloroacetate.
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Step-by-Step Procedure

Safety Warning: Sodium Hydride (NaH) is pyrophoric. Perform under inert atmosphere (

or Ar).

o Activation:

o Suspend NaH (60% dispersion in oil, 2.2 equiv) in anhydrous THF (0.5 M concentration
relative to octanol) in a flame-dried flask under Argon.

o Cool to 0°C.
o Add 1-Octanol (1.0 equiv) dropwise. Stir for 30 min until
evolution ceases (Formation of Sodium Octoxide).
e Coupling:

o Add Chloroacetic acid (1.1 equiv) dissolved in minimal THF dropwise to the reaction
mixture. Note: The first equivalent of base neutralizes the acid; the second generates the
alkoxide.

o Warm to reflux (66°C) and stir for 12—18 hours.
e Quench & Workup (Acid-Base Purification):

o Critical Step: This molecule allows for "chemical switching" to purify without
chromatography.

o Step A (Remove Neutrals): Quench with water. Adjust pH to >10 (using NaOH). Extract
with Diethyl Ether. Discard organic layer (contains unreacted octanol).

o Step B (Isolate Product): Acidify the aqueous layer to pH < 2 (using HCI). The product
precipitates or oils out. Extract with Ethyl Acetate.

o Step C (Drying): Dry Ethyl Acetate layer over

, filter, and concentrate in vacuo.
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Protocol 3: Drug Development Applications
Application A: Solubility Enhancer (Hydrotrope)

Use 2-(Octyloxy)acetic acid to solubilize Class Il (Low Solubility) BCS drugs.

Mix: Dissolve the drug (e.g., Ibuprofen, Griseofulvin) in a 5% (w/v) solution of 2-
(Octyloxy)acetic acid (neutralized to pH 7.4).

Equilibrate: Shake at 37°C for 24 hours.

Filter: 0.45 um PVDF filter.

Assay: Quantify dissolved drug via HPLC. Compare against buffer control.

Application B: Prodrug Synthesis (Lipophilicity
Engineering)
Coupling the acid to a polar drug (containing a primary amine) to increase membrane

permeability.

» Reagents: 2-(Octyloxy)acetic acid (1 equiv), EDC-HCI (1.2 equiv), NHS (1.2 equiv), Drug-
NH2 (1 equiv), DIPEA (3 equiv), DMF.

e Procedure:

[¢]

Activate 2-(Octyloxy)acetic acid with EDC/NHS in DMF for 1 hour (Formation of NHS-
ester).

[¢]

Add the Amine-Drug and DIPEA.

Stir at RT for 12 hours.

[¢]

[e]

Purify via Flash Chromatography (Silica gel).

Visualization & Workflows
Figure 1: Synthesis & Purification Logic

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1345089/docs?utm_src=pdf-body#developing-a-standard-operating-procedure-for-2-octyloxy-acetic-acid
https://www.benchchem.com/product/b1345089/docs?utm_src=pdf-body#developing-a-standard-operating-procedure-for-2-octyloxy-acetic-acid
https://www.benchchem.com/product/b1345089/docs?utm_src=pdf-body#developing-a-standard-operating-procedure-for-2-octyloxy-acetic-acid
https://www.benchchem.com/product/b1345089/docs?utm_src=pdf-body#developing-a-standard-operating-procedure-for-2-octyloxy-acetic-acid
https://www.benchchem.com/product/b1345089/docs?utm_src=pdf-body#developing-a-standard-operating-procedure-for-2-octyloxy-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This diagram illustrates the "Acid-Base Switching"” strategy used to purify the compound
without column chromatography.

Start: 1-Octanol + Chloroacetic Acid

Reflux with NaH/THF
(12-18 Hours)

l

Quench with Water
Adjust pH > 10 (NaOH)

l

Extract with Ether
(Remove Unreacted Octanol)

Separate Phases

Organic Layer Aqueous Layer

(Discard) (Contains Product as Salt)

Acidify to pH < 2 (HCI)
(Product becomes protonated/insoluble)

:

Extract with Ethyl Acetate

Concentrate & Dry

Pure 2-(Octyloxy)acetic acid
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Click to download full resolution via product page

Caption: Acid-Base extraction workflow leveraging the pH-dependent solubility of 2-
(Octyloxy)acetic acid for purification.

Figure 2: Material Qualification Decision Tree

A logic flow for researchers to determine if the material is suitable for biological use.

No
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Click to download full resolution via product page

Reject / Repurify
(See Protocol 4.2)
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Caption: Quality Control decision tree ensuring material integrity before formulation.

Safety & Handling

o Skin/Eye Contact: As an acidic surfactant, it causes severe eye irritation and skin irritation
(H315, H318). Wear safety goggles and nitrile gloves.

 Inhalation: Low volatility, but aerosols are irritating. Handle in a fume hood.

o Storage: Store at 2—8°C. Hygroscopic — keep container tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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